molecular formula C8H12O B8320291 4-Ethyl-3-cyclohexen-1-one

4-Ethyl-3-cyclohexen-1-one

Cat. No.: B8320291
M. Wt: 124.18 g/mol
InChI Key: OCWNYERVPBBARM-UHFFFAOYSA-N
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Description

4-Ethyl-3-cyclohexen-1-one is a useful research compound. Its molecular formula is C8H12O and its molecular weight is 124.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H12O

Molecular Weight

124.18 g/mol

IUPAC Name

4-ethylcyclohex-3-en-1-one

InChI

InChI=1S/C8H12O/c1-2-7-3-5-8(9)6-4-7/h3H,2,4-6H2,1H3

InChI Key

OCWNYERVPBBARM-UHFFFAOYSA-N

Canonical SMILES

CCC1=CCC(=O)CC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred refluxing mixture of 600 ml of dry ether and 1600 ml of liquid ammonia was added 136 g of p-ethylanisole. After 15 minutes, there was added portionwise, at -35 ° to -32° C., a 26.4 g quantity of lithium ribbon over 0.5-1 hour. After an additional 15 minutes, 193 g of dry ethanol was added dropwise at -35° to -32° C. Stirring was continued until the blue color disappeared, and the ammonia was allowed to evaporate on standing overnight. The residue was poured into 1 l of ice water and extracted twice with ether. The combined ether extracts concentrated to a volume of about 300 ml was stirred with 250 ml of water containing 46 g of oxalic acid overnight at ambient temperature. This mixture was diluted with 1 liter of water and extracted twice with ether. The combined ether extracts were washed with 5% sodium bicarbonate and then with water. After drying, the ether solution was vacuum-concentrated to a residue of 104.4 g of desired product; it was 94% pure by GLC analysis and used without distillation.
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600 mL
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1600 mL
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136 g
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193 g
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